Cas no 55989-13-4 (3-(4-Chlorophenyl)piperidine)

• Product Name: 3-(4-Chlorophenyl)piperidine
• CAS No: 55989-13-4
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD09055235
• CID: 1024357
• PubChem ID: 20364575
• Update Time: 2025-06-15

3-(4-Chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)piperidine
• 3-(4-chlorophenyl)piperidine(SALTDATA: FREE)
• CS-0453621
• AT37770
• AKOS006283512
• MFCD09055235
• 3-(4-chloro-phenyl)piperidine
• 55989-13-4
• DTXSID40606126
• EN300-1982798
• GLXKIKPTKUQMAP-UHFFFAOYSA-N
• racemic 3-(4-chlorophenyl)piperidine
• PB48254
• MFCD20458086
• SCHEMBL308190
• SB41382
• 3-(4-Chlorophenyl)piperidine, AldrichCPR
• SY343859
• BS-38147

• MDL： MFCD09055235
• Inchi： 1S/C11H14ClN/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10,13H,1-2,7-8H2
• InChI Key： GLXKIKPTKUQMAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 195.08100
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.13580

3-(4-Chlorophenyl)piperidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(4-Chlorophenyl)piperidine

Recent Advances in the Study of 3-(4-Chlorophenyl)piperidine (CAS: 55989-13-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-Chlorophenyl)piperidine (CAS: 55989-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 3-(4-Chlorophenyl)piperidine as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a piperidine ring substituted with a chlorophenyl group, has been found to interact with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Researchers have employed advanced computational and experimental techniques to elucidate its binding affinities and selectivity profiles, paving the way for the design of more potent and selective drug candidates.

One of the most promising applications of 3-(4-Chlorophenyl)piperidine is in the development of central nervous system (CNS) therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of dopamine and serotonin receptors, suggesting potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. The study utilized in vitro and in vivo models to validate its pharmacological effects, with results indicating significant improvements in behavioral outcomes and minimal off-target effects.

In addition to its CNS applications, 3-(4-Chlorophenyl)piperidine has shown promise in oncology research. A recent preprint article on bioRxiv reported its ability to inhibit the activity of specific kinases involved in cancer cell proliferation. The compound's unique chemical structure allows it to penetrate cell membranes effectively, making it a viable candidate for further optimization as an anticancer agent. These findings are particularly relevant given the ongoing need for novel kinase inhibitors with improved safety profiles.

The synthesis and scalability of 3-(4-Chlorophenyl)piperidine have also been areas of active investigation. A 2022 patent application disclosed a novel, high-yield synthetic route that reduces the reliance on hazardous reagents and minimizes environmental impact. This advancement is expected to facilitate large-scale production and accelerate its adoption in preclinical and clinical studies. Furthermore, the patent highlights the compound's stability under various storage conditions, a critical factor for its commercialization.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and toxicology of 3-(4-Chlorophenyl)piperidine. Ongoing research is focused on addressing these gaps through comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Preliminary data from these investigations suggest that the compound exhibits favorable bioavailability and a manageable safety profile, though further optimization may be required to mitigate potential hepatic liabilities.

In conclusion, 3-(4-Chlorophenyl)piperidine (CAS: 55989-13-4) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological activities, coupled with recent synthetic and mechanistic insights, position it as a valuable scaffold for drug discovery. Future studies will likely explore its applications in additional therapeutic areas and further refine its properties to enhance clinical potential. This brief underscores the importance of continued investment in research and development to unlock the full potential of this promising compound.